HMN-176

Cancer Cell Line Panel Cytotoxicity Ranking IC50 Variance
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H18N2O4S
Molecular Weight 382.4 g/mol
Cat. No. B15584379
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHMN-176
Molecular FormulaC20H18N2O4S
Molecular Weight382.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H18N2O4S/c1-26-18-8-10-19(11-9-18)27(24,25)21-20-5-3-2-4-17(20)7-6-16-12-14-22(23)15-13-16/h2-15,23H,1H3/b17-7-,21-20+
InChIKeyMYEJOKLXXLVMPR-HKWRTPLHSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

HMN-176 Chemical Identity & Baseline


HMN-176 ((E)-4-[[2-N-[4-methoxybenzenesulfonyl]amino]stilbazole]1-oxide; CAS 173529-10-7) is the active metabolite of the oral prodrug HMN-214 and a stilbazole/stilbene derivative [1]. HMN-176 potently inhibits mitosis by interfering with the subcellular spatial localization of polo-like kinase-1 (PLK1) at centrosomes and along cytoskeletal structures, without directly inhibiting PLK1 kinase activity and without significant effect on tubulin polymerization [2]. The compound exhibits a mean IC50 of 118 nM across 22 human tumor cell lines from diverse organs with remarkably low variance in cytotoxic efficacy [3].

Mechanism Plk1/centrosome-dependent mitosis, tubulin-independent
Cytotoxicity Consistent nanomolar activity across tumor cell lines, narrow variance
MDR Pathway MDR1 suppression via NF-Y inhibition, applicable in resistant models

HMN-176 vs. Generic Mitotic Inhibitors


Generic substitution of HMN-176 with other PLK1 inhibitors or mitotic agents is not scientifically valid due to three quantifiable differentiators: (1) HMN-176 does not directly inhibit PLK1 kinase activity but instead alters its subcellular spatial distribution—a mechanism fundamentally distinct from ATP-competitive PLK1 inhibitors such as BI 2536 or volasertib [1]; (2) HMN-176 exhibits an overall resistance index of ≤14.3 against multiple drug-resistant phenotypes, quantitatively demonstrating low cross-resistance where conventional agents such as cisplatin, doxorubicin, and vincristine show substantially higher resistance indices [2]; (3) HMN-176 actively suppresses MDR1 expression by 56% at 3 μM via NF-Y transcription factor inhibition, a unique property that restores chemosensitivity to multidrug-resistant cells, which is not shared by standard PLK1 inhibitors or microtubule-targeting agents [3]. Substituting HMN-176 with a generic PLK1 inhibitor would irreplaceably lose both the resistance-circumvention capacity and the MDR1-suppressive activity.

HMN-176
Generic Mitotic Inhibitors (Taxanes, Vinca Alkaloids)
Mechanism of action
Centrosome-dependent microtubule nucleation inhibition
Direct tubulin polymerization interference
MDR1 expression
Suppresses MDR1 mRNA via NF-Y pathway
Induces or upregulates MDR1/P-gp, promoting resistance
Cytotoxicity variance
Narrow variance across diverse tumor types
Broader variance; cell-line-specific sensitivity

HMN-176 Comparative Efficacy Data


Cytotoxic Variance vs. Standard Agents

In a head-to-head comparison across 22 human tumor cell lines, HMN-176 (mean IC50 = 118 nM) exhibited cytotoxic efficacy superior to doxorubicin (ADM), etoposide (VP-16), and cisplatin (CDDP), but inferior to paclitaxel (taxol) and vincristine (VCR) [1]. Critically, HMN-176 demonstrated the lowest variance in log(IC50) among all tested agents, indicating remarkably consistent cytotoxic activity across diverse tumor types and organs—a property not observed with the comparator agents [1].

Cytotoxic Variance
Head-to-head
Mean IC50 118 nM
22 human tumor cell lines; narrower log10 variance vs. cisplatin, adriamycin, etoposide, paclitaxel, vincristine
Supports consistent cytotoxicity profiling across heterogeneous tumor models
72-h MTT assay; direct comparison panel
Cancer Cell Line Panel Cytotoxicity Ranking IC50 Variance

MDR1 Downregulation vs. Cisplatin & Vincristine

HMN-176 demonstrated an overall resistance index of less than 14.3 against drug-resistant cell lines, quantitatively establishing low cross-resistance relative to parent cell lines [1]. This contrasts sharply with the high resistance indices typically observed for cisplatin, doxorubicin, and vincristine against their respective resistant sublines [1]. In P388 leukemia cells resistant to cisplatin, doxorubicin, or vincristine, HMN-176 retained cytotoxic activity with IC50 values of 143 nM, 557 nM, and 265 nM, respectively .

MDR1 mRNA Suppression
Head-to-head
56% reduction
3 mM, 24 h, HeLa cells; cisplatin & vincristine: 0% reduction
Supports MDR1 pathway-response interpretation and chemosensitivity restoration
Northern blot; NF-Y transcription factor inhibition
Multidrug Resistance Resistance Index Cross-Resistance

Centrosome-Dependent Nucleation vs. Tubulin Polymerization

Treatment of Adriamycin-resistant K2/ARS human ovarian cancer cells with 3 μM HMN-176 decreased the GI50 of Adriamycin by approximately 50%, effectively restoring chemosensitivity [1]. Mechanistically, 3 μM HMN-176 suppressed MDR1 mRNA expression by 56% in the same model [1]. This chemosensitization is mediated by inhibition of NF-Y transcription factor binding to the Y-box consensus sequence in the MDR1 promoter [1].

Centrosome Nucleation
Head-to-head
IC50 ~2.5 mM
Aster formation inhibition; no tubulin polymerization effect up to 10 mM
Supports tubulin-independent, centrosome-targeted mechanism research
Spisula oocyte extracts; purified bovine tubulin
MDR1 Downregulation Chemosensitization NF-Y Transcription Factor

Ex Vivo Tumor Sensitivity vs. Standard Agents

At 2.5 μM, HMN-176 greatly increased the duration of mitosis in hTERT-RPE1 and CFPAC-1 cell lines [1]. HMN-176 inhibited aster formation in a concentration-dependent manner (2.5, 0.25, and 0.025 μM) by inhibiting centrosome-dependent microtubule nucleation [1]. Critically, these effects on spindle morphology do not appear to be related to effects on microtubule polymerization [1]—a clear mechanistic distinction from tubulin-binding agents such as taxol and vincristine.

Ex Vivo Response Rates
Cross-study
0.1 mg/mL: 32% 1.0 mg/mL: 62% 10.0 mg/mL: 71%
132 primary human solid tumor specimens; soft agar cloning assay
Supports ex vivo sensitivity profiling with low cross-resistance to standard agents
Breast (75% at 1.0 mg/mL), NSCLC (67% at 10.0 mg/mL)
Mitotic Arrest Centrosome Spindle Assembly

In Vivo Xenograft Activity vs. Standard Agents

In a human tumor colony-forming assay (HTCA) evaluating 132 human tumor specimens under 14-day continuous exposure, HMN-176 demonstrated responses in 32%, 62%, and 71% of assessable specimens at 0.1, 1.0, and 10.0 μg/mL, respectively [1]. Tumor-type-specific activity included 75% (6/8) of breast cancer specimens responsive at 1.0 μg/mL, and 67% (4/6) of non-small-cell lung and 57% (4/7) of ovarian cancer specimens responsive at 10.0 μg/mL [1]. Low levels of cross-resistance to cisplatin, cyclophosphamide, 5-fluorouracil, and etoposide were observed [1].

In Vivo Antitumor Activity
Head-to-head
HMN-214 (→ HMN-176) vs. Cisplatin, adriamycin, vincristine, UFT
Antitumor activity ≥ comparators; no observed neurotoxicity
Supports xenograft model-response context with oral prodrug delivery
Nude mouse xenografts; ≥5-day oral schedule
Ex Vivo Human Tumor Colony-Forming Assay Breast Cancer

Cytotoxic Activity in Drug-Resistant P388 Sublines

In mouse xenograft models, the antitumor activity of oral HMN-214 (the prodrug of HMN-176) was equal or superior to that of clinically available agents including cisplatin, doxorubicin (adriamycin), vincristine, and UFT (tegafur-uracil) [1]. Repeated administration for over 5 days elicited potent antitumor activity, consistent with the exposure-dependency of HMN-176 cytotoxicity [1]. Notably, this efficacy was achieved without severe toxicity such as neurotoxicity [1].

Resistance Index (RI)
Cross-study
RI
P388/CDDP IC50 143 nM; P388/ADR IC50 557 nM; P388/VCR IC50 265 nM
Supports low cross-resistance in multidrug-resistant leukemia models
72-h MTT; RI 3-10 fold lower than selecting agents
In Vivo Xenograft Antitumor Activity Schedule-Dependency

HMN-176 Research Applications & Scenarios


Tubulin-Independent Mitotic Arrest Research

HMN-176 is uniquely suited for experiments requiring chemosensitization of multidrug-resistant cell models. As demonstrated in K2/ARS Adriamycin-resistant ovarian cancer cells, 3 μM HMN-176 reduces Adriamycin GI50 by ~50% and suppresses MDR1 mRNA by 56% via NF-Y transcription factor inhibition [1]. This property is not shared by conventional PLK1 inhibitors or mitotic agents, making HMN-176 the compound of choice for MDR1 promoter studies, P-glycoprotein expression analysis, and combination therapy screening in resistant phenotypes.

MDR Reversal & Chemosensitization Studies

For investigators studying PLK1 subcellular dynamics, mitotic spindle assembly, or centrosome function, HMN-176 provides a tool that alters PLK1 spatial distribution without direct kinase inhibition [2]. At 2.5 μM, HMN-176 prolongs mitosis in hTERT-RPE1 and CFPAC-1 cells and inhibits centrosome-dependent aster formation at concentrations as low as 0.025 μM—all without affecting tubulin polymerization [2]. This mechanism is distinct from ATP-competitive PLK1 inhibitors such as BI 2536 or volasertib, enabling orthogonal interrogation of PLK1 function.

Combination Therapy in Solid Tumor Xenografts

HMN-176 has validated ex vivo activity in primary human tumor specimens via human tumor colony-forming assay (HTCA), with 62% overall response at 1.0 μg/mL and 75% breast cancer response at the same concentration [3]. This patient-derived tissue validation supports HMN-176 as a translational research tool for correlative studies linking in vitro findings to clinical tumor behavior, particularly in breast, NSCLC, and ovarian cancer contexts.

Ex Vivo Chemosensitivity Testing in Primary Tumors

For in vivo tumor xenograft studies where microtubule-binding agents (taxanes, vinca alkaloids) are contraindicated due to confounding neuropathy, the HMN-214/HMN-176 prodrug system offers equal or superior antitumor efficacy to cisplatin, doxorubicin, vincristine, and UFT without severe neurotoxicity [4]. HMN-214 provides oral bioavailability for the poorly absorbed HMN-176, enabling convenient repeated dosing regimens over ≥5 days [4]. The Phase I clinical data confirming lack of HMN-176 accumulation with repeated dosing further supports predictable pharmacokinetics [5].

Application
Selection Property
Validation Focus
Mitotic arrest mechanism studies
Tubulin-independent centrosome targeting
Plk1 subcellular localization and spindle checkpoint pathway
MDR1 reversal and chemosensitization research
NF-Y-mediated MDR1 transcriptional suppression
MDR1 expression and restoration of drug sensitivity
Preclinical combination xenograft studies
Oral prodrug HMN-214 pharmacokinetics and antitumor activity
Combination scheduling and tumor growth endpoints
Ex vivo primary tumor sensitivity profiling
Low cross-resistance with standard cytotoxic agents
Colony-forming assay response rates in chemorefractory specimens

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for HMN-176

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.